Cas no 653575-85-0 (L-Alanine,glycyl-L-methionyl-L-alanyl-L-glutaminyl-L-methionylglycyl-L-threonyl-L-valyl-L-leucylglycyl-L-phenylalanyl-L-leucyl-L-glutaminyl-L-arginylglycyl-)

• Product name: L-Alanine,glycyl-L-methionyl-L-alanyl-L-glutaminyl-L-methionylglycyl-L-threonyl-L-valyl-L-leucylglycyl-L-phenylalanyl-L-leucyl-L-glutaminyl-L-arginylglycyl-
• CAS No: 653575-85-0
• MF: C₇₀H₁₁₇N₂₁O₂₀S₂
• MW: 1636.93669295311
• CID: 400403

L-Alanine,glycyl-L-methionyl-L-alanyl-L-glutaminyl-L-methionylglycyl-L-threonyl-L-valyl-L-leucylglycyl-L-phenylalanyl-L-leucyl-L-glutaminyl-L-arginylglycyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine,glycyl-L-methionyl-L-alanyl-L-glutaminyl-L-methionylglycyl-L-threonyl-L-valyl-L-leucylglycyl-L-phenylalanyl-L-leucyl-L-glutaminyl-L-arginylglycyl-
• L-Alanine,glycyl-L-methionyl-L-alanyl-L-glutaminyl-L-methionylglycyl-L-threonyl-L-valyl-L-leucylglycyl-L-phenylalanyl-L-leucy
• L-Alanine, glycyl-L-methionyl-L-alanyl-L-glutaminyl-L-methionylglycyl-L-threonyl-L-valyl-L-leucylglycyl-L-phenylalanyl-L-leucyl-L-glutaminyl-L-arginylglycyl- (9CI)

• Inchi： 1S/C70H117N21O20S2/c1-35(2)28-47(89-67(108)56(37(5)6)91-68(109)57(40(9)92)90-55(98)34-78-60(101)45(23-26-112-10)87-63(104)43(19-21-50(72)93)84-58(99)38(7)81-62(103)46(24-27-113-11)82-52(95)31-71)61(102)79-33-54(97)83-49(30-41-16-13-12-14-17-41)66(107)88-48(29-36(3)4)65(106)86-44(20-22-51(73)94)64(105)85-42(18-15-25-76-70(74)75)59(100)77-32-53(96)80-39(8)69(110)111/h12-14,16-17,35-40,42-49,56-57,92H,15,18-34,71H2,1-11H3,(H2,72,93)(H2,73,94)(H,77,100)(H,78,101)(H,79,102)(H,80,96)(H,81,103)(H,82,95)(H,83,97)(H,84,99)(H,85,105)(H,86,106)(H,87,104)(H,88,107)(H,89,108)(H,90,98)(H,91,109)(H,110,111)(H4,74,75,76)/t38-,39-,40+,42-,43-,44-,45-,46-,47-,48-,49-,56-,57-/m0/s1
• InChI Key： WNBBTQCNAMCGIZ-GPEDUVSMSA-N
• SMILES： C(O)(=O)[C@H](C)NC(=O)CNC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)CNC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H]([C@H](O)C)NC(=O)CNC(=O)[C@H](CCSC)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@H](C)NC(=O)[C@H](CCSC)NC(=O)CN

Computed Properties

• Exact Mass: 1635.82341

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• PSA: 668.13
• pka: 3.42±0.10(Predicted)